![molecular formula C20H25N3O3 B5638387 1-(4-isopropylphenyl)-N-methyl-N-[(5-methyl-3-isoxazolyl)methyl]-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B5638387.png)
1-(4-isopropylphenyl)-N-methyl-N-[(5-methyl-3-isoxazolyl)methyl]-5-oxo-3-pyrrolidinecarboxamide
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Overview
Description
"1-(4-isopropylphenyl)-N-methyl-N-[(5-methyl-3-isoxazolyl)methyl]-5-oxo-3-pyrrolidinecarboxamide" belongs to a class of compounds with a pyrrolidine backbone. Compounds in this class often exhibit significant biological activities and are of interest in medicinal chemistry.
Synthesis Analysis
Synthesis of related pyrrolidine derivatives involves cyclization reactions and 1,3-dipolar cycloaddition reactions (Nural et al., 2018). The synthesis may start from pyrrolidine derivatives, proceeding through several steps, including condensations with various carbonyl compounds.
Molecular Structure Analysis
The molecular structure of similar compounds is characterized by techniques like single-crystal X-ray diffraction (Nural et al., 2018). These studies provide insights into the stereochemistry and molecular conformation of the compounds.
Chemical Reactions and Properties
Compounds with a pyrrolidine structure can participate in various chemical reactions, leading to the formation of diverse derivatives. These reactions often include cyclization and substitution reactions (Merola & Franks, 2015). The reactivity can be influenced by the substituents on the pyrrolidine ring.
Physical Properties Analysis
The physical properties of these compounds, such as melting points, solubility, and crystallinity, are determined by their molecular structure. The presence of different substituents can significantly influence these properties (Faghihi & Mozaffari, 2008).
Chemical Properties Analysis
The chemical properties, including acidity constants and reactivity, are explored through various analytical methods. Potentiometric titration is used to determine acid dissociation constants, providing insight into the compound's behavior in different pH environments (Nural et al., 2018).
properties
IUPAC Name |
N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-5-oxo-1-(4-propan-2-ylphenyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3/c1-13(2)15-5-7-18(8-6-15)23-11-16(10-19(23)24)20(25)22(4)12-17-9-14(3)26-21-17/h5-9,13,16H,10-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDDGRXUBIFROLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CN(C)C(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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